2-Butenamide, N-(4-fluorophenyl)-3-methyl-

• Molecular Formula: C11H12FNO
• Molecular Weight: 193.22 g/mol
• IUPAC Name: N-(4-fluorophenyl)-3-methylbut-2-enamide
• InChI: InChI=1S/C11H12FNO/c1-8(2)7-11(14)13-10-5-3-9(12)4-6-10/h3-7H,1-2H3,(H,13,14)
• InChI Key: CHJVAINAJREZKY-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC(=O)NC1=CC=C(C=C1)F)C

Description

2-Butenamide, N-(4-fluorophenyl)-3-methyl- is a useful research compound. Its molecular formula is C11H12FNO and its molecular weight is 193.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Butenamide, N-(4-fluorophenyl)-3-methyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Butenamide, N-(4-fluorophenyl)-3-methyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 10.0 g (0.1 mol) of 3-methyl-2-butenoic acid in 200 ml of THF is mixed with 9.4 ml (0.1 mol) of ethyl chloroformate and 14.1 ml (0.1 mol) of triethylamine at 0° C. After 10 minutes at room temperature, 10.6 ml (0.11 mol) of 4-fluoroaniline is added to it. The batch is stirred for 1 hour at room temperature, diluted with water and extracted with ethyl acetate (11). The organic phase is washed with saturated NaCl, dried (Na2SO4) and concentrated by evaporation in a vacuum. The residue is purified by column chromatography on silica gel with hexane-ethyl acetate. Yield 18.8 g.